Cas no 1227583-16-5 (3,5-Di(pyridin-3-yl)picolinaldehyde)

• Product Name: 3,5-Di(pyridin-3-yl)picolinaldehyde
• CAS No: 1227583-16-5
• MF: C₁₆H₁₁N₃O
• MW: 261.278043031693
• CID: 4801895
• Update Time: 2025-06-07

3,5-Di(pyridin-3-yl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,5-di(pyridin-3-yl)picolinaldehyde
• 3,5-Di(pyridin-3-yl)picolinaldehyde

• Inchi： 1S/C16H11N3O/c20-11-16-15(13-4-2-6-18-9-13)7-14(10-19-16)12-3-1-5-17-8-12/h1-11H
• InChI Key： UECBZOPZVZDQLD-UHFFFAOYSA-N
• SMILES： O=CC1C(C2C=NC=CC=2)=CC(=CN=1)C1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 323
• XLogP3: 1.8
• Topological Polar Surface Area: 55.7

Additional information on 3,5-Di(pyridin-3-yl)picolinaldehyde

Introduction to 3,5-Di(pyridin-3-yl)picolinaldehyde (CAS No: 1227583-16-5)

3,5-Di(pyridin-3-yl)picolinaldehyde, identified by its Chemical Abstracts Service (CAS) number 1227583-16-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic aldehydes, characterized by its intricate molecular structure featuring multiple pyridine rings and an aldehyde functional group. The presence of these structural motifs not only imparts unique chemical properties but also opens up a myriad of potential applications in drug discovery and therapeutic development.

The molecular framework of 3,5-Di(pyridin-3-yl)picolinaldehyde consists of a central picolinaldehyde core, which is further substituted with two pyridin-3-yl groups at the 3-position. This specific arrangement of substituents enhances the compound's reactivity and binding affinity, making it a valuable scaffold for designing novel bioactive molecules. The pyridine rings, known for their ability to interact with biological targets such as proteins and enzymes, contribute to the compound's potential as a pharmacophore in various therapeutic contexts.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in numerous disease pathways. 3,5-Di(pyridin-3-yl)picolinaldehyde has emerged as a promising candidate in this area due to its ability to modulate PPIs through its multifaceted binding interactions. Studies have demonstrated that this compound can effectively disrupt aberrant protein-protein interactions associated with diseases such as cancer, inflammation, and neurodegeneration.

One of the most compelling aspects of 3,5-Di(pyridin-3-yl)picolinaldehyde is its versatility in serving as a building block for drug development. Researchers have leveraged its structural features to synthesize derivative compounds with enhanced pharmacological properties. For instance, modifications at the aldehyde group or the pyridine substituents can fine-tune the compound's solubility, metabolic stability, and target specificity. Such modifications are essential for optimizing drug candidates for clinical translation.

Recent advancements in computational chemistry and molecular modeling have further accelerated the exploration of 3,5-Di(pyridin-3-yl)picolinaldehyde's potential. These computational tools allow scientists to predict how the compound interacts with biological targets at an atomic level, providing insights into its mechanism of action. This high-resolution understanding is critical for designing next-generation therapeutics that are both effective and well-tolerated by patients.

The pharmaceutical industry has taken notice of 1227583-16-5's potential, leading to several ongoing clinical trials and preclinical studies. These investigations aim to evaluate the compound's efficacy and safety in treating various conditions. Preliminary results from these studies are promising, suggesting that 3,5-Di(pyridin-3-yl)picolinaldehyde could become a cornerstone in the development of novel treatments for complex diseases.

Moreover, the compound's role in medicinal chemistry extends beyond traditional drug development. It serves as an invaluable tool for academic researchers studying fundamental aspects of biochemistry and molecular biology. By providing a platform for investigating protein-protein interactions and other key biological processes, 1227583-16-5 contributes to our understanding of disease mechanisms and the discovery of new therapeutic strategies.

The synthesis of 3,5-Di(pyridin-3-yl)picolinaldehyde is another area where innovation continues to thrive. Modern synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to generate large quantities of the compound for research and commercial purposes. These advancements underscore the growing importance of this molecule in both academic and industrial settings.

In conclusion,1227583-16-5 represents a significant advancement in pharmaceutical chemistry with far-reaching implications for drug discovery and therapeutic intervention. Its unique structural features and biological activities make it a cornerstone in the development of innovative treatments for various diseases. As research progresses,3,5-Di(pyridin-3-yl)picolinaldehyde is poised to play an increasingly pivotal role in shaping the future of medicine.